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Compound of Interest

Compound Name: 2,5-Dibromohydroquinone

Cat. No.: B082636

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,5-
Dibromohydroquinone (CAS No: 14753-51-6). The information is curated for researchers,
scientists, and professionals in drug development who require precise data for their work. This
document presents quantitative data in a structured format, outlines relevant experimental
protocols, and includes a visual workflow for property determination.

Core Physical and Chemical Properties

2,5-Dibromohydroquinone is a brominated aromatic organic compound.[1] It presents as a
solid, ranging in color from white to a light yellow or orange powder or crystalline form.[2] Its
chemical structure consists of a hydroquinone ring substituted with two bromine atoms at the 2
and 5 positions. The presence of these bromine atoms significantly influences the compound's
reactivity, making it a useful reagent in organic synthesis, particularly in electrophilic
substitution reactions.[1]

Data Presentation: Quantitative Physical Properties

The following table summarizes the key quantitative physical and chemical properties of 2,5-
Dibromohydroquinone.
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Property Value Source(s)
Molecular Formula CeH4Br202 [1103114]
Molecular Weight 267.90 g/mol [3B1141[5]
Melting Point 191-194 °C [5]
191.0-195.0 °C [2]

Assay (Purity)

>98.0% (GC)(T)

[2]

97%

[5]

InChl=1S/C6H4Br202/c7-3-1-
InChl [1]
5(9)4(8)2-6(3)10/h1-2,9-10H
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SMILES Oclcc(Br)c(O)cclBr

Solubility Profile

2,5-Dibromohydroquinone exhibits moderate solubility in organic solvents.[1] Conversely, its
solubility in water is limited, a characteristic attributed to the hydrophobic nature of the
brominated aromatic structure.[1]

Spectral Information

Various spectral data for 2,5-Dibromohydroquinone are available, which are crucial for its
identification and structural elucidation:

e 13C NMR: Spectra are available for analysis.[3][6]
o ATR-IR: Attenuated Total Reflectance Infrared spectra have been recorded.[3][6]

e Mass Spectrometry (GC-MS): Gas Chromatography-Mass Spectrometry data is also
available.[3][6]

Experimental Protocols
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Detailed experimental protocols for determining the physical properties of organic compounds

like 2,5-Dibromohydroquinone are fundamental for ensuring data accuracy and

reproducibility. Below are generalized methodologies for key experiments.

Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity and is

determined as the temperature range over which the solid transitions to a liquid.[7]

Methodology:

Sample Preparation: A small, finely powdered sample of 2,5-Dibromohydroquinone is
packed into a capillary tube.

Apparatus: A melting point apparatus, such as a Vernier melt station or a similar calibrated
instrument, is used.[7]

Heating: The capillary tube is placed in the heating block of the apparatus. The temperature
is raised at a steady, slow rate.

Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the entire sample becomes a clear liquid is recorded as the end of the
melting range.

Purity Indication: A sharp melting range (typically 1-2°C) indicates a high degree of purity,
while a broad melting range suggests the presence of impurities.

Solubility Determination

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature.

Methodology:

Solvent Selection: A range of organic solvents (e.g., acetone, ethyl acetate, methanol) and
water are chosen for the test.[8]
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o Sample Preparation: A known mass of 2,5-Dibromohydroquinone is added to a measured
volume of the selected solvent in a test tube or vial.

» Equilibration: The mixture is agitated (e.g., using a vortex mixer or magnetic stirrer) and
maintained at a constant temperature to ensure equilibrium is reached.

o Observation: The mixture is visually inspected for the presence of undissolved solid. If the
solid dissolves completely, more solute is added incrementally until saturation is reached
(i.e., solid material remains undissolved).

o Quantification (Gravimetric Method): For quantitative analysis, a saturated solution is
prepared and allowed to equilibrate. A known volume of the clear supernatant is carefully
removed, and the solvent is evaporated. The mass of the remaining solid is measured to
calculate the solubility in terms of g/100 mL or mol/L.[8]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical characterization of a
chemical compound like 2,5-Dibromohydroquinone.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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